Cas no 2877760-89-7 (6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide
• CAS No: 2877760-89-7
• MF: C₁₁H₁₀F₂N₄OS
• MW: 284.285107135773
• CID: 5310142
• PubChem ID: 165431702
• Update Time: 2025-06-09

6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877760-89-7
• 6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide
• AKOS040878125
• F6799-6199
• 6-(Difluoromethyl)-2-methyl-N-(5-methyl-2-thiazolyl)-4-pyrimidinecarboxamide

• Inchi： 1S/C11H10F2N4OS/c1-5-4-14-11(19-5)17-10(18)8-3-7(9(12)13)15-6(2)16-8/h3-4,9H,1-2H3,(H,14,17,18)
• InChI Key： DCGKAIXKNQSSIV-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)F)=CC(C(NC2=NC=C(C)S2)=O)=N1

Computed Properties

• Exact Mass: 284.05433845g/mol
• Monoisotopic Mass: 284.05433845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.89±0.70(Predicted)

Additional information on 6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide

Professional Introduction to Compound with CAS No. 2877760-89-7 and Product Name: 6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide

The compound with the CAS number 2877760-89-7 and the product name 6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The compound’s molecular framework incorporates several key functional groups, including a difluoromethyl moiety, a methyl group, and a 5-methyl-1,3-thiazole ring, which collectively contribute to its distinct chemical properties and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several biologically active molecules, including nucleoside analogs used in antiviral and anticancer therapies. The presence of a difluoromethyl group in this compound enhances its metabolic stability and binding affinity to biological targets. This modification is particularly valuable in drug design, as it can improve pharmacokinetic profiles and reduce susceptibility to degradation by enzymatic pathways.

The 5-methyl-1,3-thiazole ring in the compound’s structure is another critical feature that contributes to its biological activity. Thiazole derivatives are well-documented for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this motif into the pyrimidine core suggests potential applications in modulating pathways relevant to these diseases. Furthermore, the 4-carboxamide functional group introduces a polar moiety that can enhance solubility and interactions with biological targets, making the compound a promising candidate for further investigation.

Current research in the field of oncology has demonstrated that pyrimidine-based compounds can exhibit potent antitumor activity by interfering with key cellular processes such as DNA replication and signal transduction. The structural features of this compound, particularly the difluoromethyl and methyl substituents, may contribute to its ability to inhibit enzymes or receptors involved in cancer progression. Preclinical studies have shown that similar derivatives can selectively target malignant cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in the development of effective anticancer therapies.

In addition to its potential anticancer applications, this compound may also have utility in other therapeutic areas. For instance, thiazole derivatives have been explored for their antimicrobial properties, particularly against drug-resistant strains of bacteria. The unique combination of functional groups in this molecule could enhance its efficacy against microbial pathogens by disrupting essential bacterial processes. Furthermore, the difluoromethyl group may improve pharmacokinetic properties such as bioavailability and half-life, making it more suitable for clinical use.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and future clinical trials.

Efforts are ongoing to optimize the synthesis of this derivative to improve scalability and cost-effectiveness. Researchers are exploring alternative synthetic routes that minimize waste generation and reduce reliance on expensive reagents or catalysts. Such improvements are essential for transitioning promising candidates from academic research into viable commercial products. Collaborative efforts between synthetic chemists and biologists are crucial for accelerating this process.

The biological evaluation of this compound has revealed several interesting properties that warrant further investigation. In vitro assays have shown that it can inhibit the activity of specific enzymes implicated in cancer progression, such as kinases and proteases. Additionally, preliminary studies suggest that it may induce apoptosis in malignant cells without significant toxicity to normal tissues. These findings underscore the potential of this derivative as a lead compound for developing novel therapeutics.

Future research will focus on elucidating the mechanism of action of this compound at a molecular level. Understanding how it interacts with biological targets will provide insights into its therapeutic potential and help guide further optimization efforts. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to determine high-resolution structures of complexes formed between the compound and its targets.

Preclinical studies will also assess the safety profile of this derivative through toxicology experiments using animal models. Evaluating parameters such as acute toxicity, chronic exposure effects, and potential side effects will be essential for determining whether it is suitable for human testing. These studies will provide critical data for regulatory submissions if clinical trials proceed successfully.

The development pipeline for this compound represents an exciting example of how structural modifications can enhance biological activity. By carefully tailoring functional groups like the difluoromethyl, methyl, and carboxamide moieties, researchers can fine-tune pharmacological properties to meet specific therapeutic needs. This iterative process highlights the importance of interdisciplinary collaboration between chemists who design molecules based on computational predictions generated by bioinformaticians who model target interactions using bioinformatics tools.

In conclusion,6-(difluoromethyl)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide (CAS No 2877760-89-7) is a structurally complex pyrimidine derivative with significant potential as a pharmaceutical agent due to its unique combination of functional groups including a difluoromethyl, a methyl, a 5-methyl-1,3-thiazole,and a carboxamide moiety . Its promising biological activities make it an attractive candidate for further research into oncology applications among others . Continued investigation into its synthesis , mechanism ,and preclinical efficacy will determine whether it progresses toward clinical development . As our understanding grows ,this molecule exemplifies how innovative chemical design coupled with rigorous scientific evaluation can yield novel treatments addressing unmet medical needs .